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CAS No.: 53303-23-4
Cat. No.: B14628398
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure of
samarium(lll) chloride hexahydrate (SmCls:6H20). The information presented herein is crucial
for understanding the physicochemical properties of this compound, which is often utilized as a
precursor in the synthesis of other samarium-containing materials for applications in catalysis,
luminescence, and medicine.

Crystallographic Data

The crystal structure of samarium(lll) chloride hexahydrate has been determined through
single-crystal X-ray diffraction studies. The compound crystallizes in the monoclinic system with
the space group P2/c.[1][2] This structural arrangement is characteristic of the heavier
lanthanide chloride hexahydrates.[1][3]

The fundamental structural unit consists of a monomeric complex cation, [SmCIz(H20)s]*, and
an outer-sphere chloride anion, ClI—, for charge balance.[1][3] The samarium(lIl) ion is
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coordinated by six water molecules and two chloride ions, resulting in a coordination number of
eight.[1][3] The coordination geometry is best described as a distorted square antiprism.[3]

A summary of the key crystallographic data is presented in the table below.

Parameter Value

Chemical Formula SmCls-6H20

Molar Mass 364.81 g/mol [4]

Crystal System Monoclinic[1][2]

Space Group P2/c[1][2]

Appearance Pale yellow or cream-colored crystalline solid[5]
[6]

Density 2.383 g/cm3[5][6]

Experimental Protocols
Synthesis of Samarium(lll) Chloride Hexahydrate Single
Crystals

Single crystals of samarium(lll) chloride hexahydrate suitable for X-ray diffraction can be
prepared by the following method:

e Dissolution: High-purity samarium(lll) oxide (Sm20s) is dissolved in a slight excess of
concentrated hydrochloric acid (HCI). The reaction is typically performed in a fume hood with
gentle heating and stirring until a clear solution is obtained.[7]

o Evaporation: The resulting solution is slowly evaporated at room temperature or with gentle
heating. This process concentrates the solution, leading to supersaturation.

o Crystallization: As the solvent evaporates, pale yellow crystals of SmCls-6H20 will form. The
rate of evaporation can be controlled to influence the size and quality of the crystals. Slow
evaporation generally yields larger and higher-quality single crystals.
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« |solation and Drying: The crystals are then isolated from the mother liquor by filtration and
washed with a small amount of cold, deionized water or ethanol to remove any residual acid.
The crystals are subsequently dried in a desiccator over a suitable drying agent, such as
calcium chloride (CaClz) or phosphorus pentoxide (P20s).[7]

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure of samarium(lll) chloride hexahydrate is typically
carried out using the following experimental workflow:

Crystal Selection Mounting on Goniometer Data Collection Structure Solution Structure Refinement Validation and Analysis
Y 9 (SC-XRD, 100 K) (Direct Methods/Patterson) (Full-Matrix Least-Squares) Y

Click to download full resolution via product page

Figure 1. A generalized workflow for single-crystal X-ray diffraction analysis.

o Crystal Selection and Mounting: A suitable single crystal of SmCls-6H20 is selected under a
microscope and mounted on a goniometer head.

o Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (typically at
100 K) to minimize thermal vibrations and potential solvent loss.[8] X-ray diffraction data are
collected using a single-crystal X-ray diffractometer equipped with a suitable X-ray source
(e.g., Mo Ka or Cu Ka radiation) and a detector.

o Structure Solution and Refinement: The collected diffraction data are processed to determine
the unit cell parameters and space group. The crystal structure is then solved using direct
methods or Patterson methods and refined using full-matrix least-squares procedures. This
iterative process adjusts atomic positions, and thermal parameters to achieve the best fit
between the observed and calculated diffraction patterns.

Structural Details and Visualization

The coordination environment of the samarium(lll) ion is a key feature of the crystal structure.
The Sm3* ion is located on a crystallographic twofold axis.[1][3] The coordination sphere is
comprised of six oxygen atoms from the water molecules and two chloride ions.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://srdata.nist.gov/solubility/IUPAC/SDS-22/SDS-22-pages_208.pdf
https://www.benchchem.com/product/b14628398/docs?utm_src=pdf-body-img#unveiling-the-crystal-structure-of-samarium-iii-chloride-hexahydrate-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11789172/
https://journals.iucr.org/e/issues/2024/12/00/hb8106/hb8106.pdf
https://repository.lsu.edu/cgi/viewcontent.cgi?article=4862&context=chemistry_pubs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14628398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The arrangement of the ligands around the central samarium ion can be visualized as a
distorted square antiprism. The inner-sphere complex cation, [SmCI2(H20)s]*, is linked to the
outer-sphere chloride anions and adjacent complex cations through a network of hydrogen
bonds.

Figure 2. A schematic diagram of the coordination environment around the Sm(lll) ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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